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Compound of Interest

Compound Name: (E)-5-Octadecene

Cat. No.: B8822231

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling (E)-5-Octadecene. The following
procedural guidance is designed to ensure safe operational handling and disposal in a
laboratory setting.

Chemical and Physical Properties

While a specific Safety Data Sheet (SDS) for (E)-5-Octadecene is not readily available, data
for its isomer, 1-Octadecene, provides a close approximation of its physical and chemical
properties.
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Property Value (for 1-Octadecene)

CAS Number 7206-21-5 (for (E)-5-Octadecene)[1]
Molecular Formula CisHse

Molecular Weight 252.48 g/mol [2]

Appearance Colorless to very pale yellow liquid[3]
Boiling Point 179 °C at 2.0 kPa[3]

Freezing Point 16 °C[3]

Flash Point 149 °C[3]

Relative Density 0.79[3]

Solubility Soluble in alcohol[2]

Hazard Identification and Personal Protective
Equipment (PPE)

Based on data for similar long-chain alkenes, (E)-5-Octadecene is expected to have low acute
toxicity but may pose an aspiration hazard if swallowed and enters the airways.[3][4] It may
also cause mild skin and eye irritation upon prolonged contact.[2] The following PPE is
mandatory for handling (E)-5-Octadecene to minimize exposure and ensure laboratory safety.

[51[6]
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PPE Category

Recommended Equipment

Eye and Face

Chemical splash goggles are required to protect
against potential splashes.[7] A face shield
should be worn in addition to goggles when

there is a significant risk of splashing.[7]

Nitrile gloves are suitable for incidental contact.

For prolonged handling or in the case of a spill,

Hand heavier-duty gloves such as neoprene or butyl
rubber should be used.[8] Always inspect gloves
for any signs of degradation before use.

A standard laboratory coat should be worn to

Body protect against minor splashes and spills.

Ensure the coat is fully buttoned.[5]

Respiratory

Respiratory protection is generally not required
when handling small quantities in a well-
ventilated area. If aerosols or mists are
generated, a NIOSH-approved respirator with

an organic vapor cartridge is necessary.[5]

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the safe handling of (E)-5-Octadecene in a laboratory setting.
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Preparation

1. Designate a well-ventilated work area (e.g., fume hood).

2. Assemble and inspect all required PPE.

3. Gather all necessary equipment and reagents.

Handling
y

4. Don appropriate PPE.

5. Carefully transfer the required amount of (E)-5-Octadecene.

6. Securely close the primary container.

Post—H£ndling

7. Clean the work area and any contaminated equipment.

B. Dispose of waste in the designated non-halogenated hydrocarbon waste container

9. Doff PPE in the correct order.

10. Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Caption: Standard workflow for handling (E)-5-Octadecene.
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Experimental Protocol: Small-Scale Transfer

This protocol details the procedure for transferring a small volume of (E)-5-Octadecene.

e Preparation:

o

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

o

Verify that a safety shower and eyewash station are accessible.

o

Assemble all necessary equipment: primary container of (E)-5-Octadecene, secondary
container, and appropriate measuring device (e.g., pipette with compatible tips).

o

Inspect all PPE for integrity before use.[5]

o Execution:

[e]

Don a lab coat, chemical splash goggles, and nitrile gloves.

o Place an absorbent, plastic-backed pad on the work surface to contain any minor drips or
spills.

o Carefully open the primary container of (E)-5-Octadecene.

o Using a clean pipette, slowly draw the desired volume of the liquid.

o Dispense the liquid into the secondary container, taking care to avoid splashing.

o Securely cap both the primary and secondary containers immediately after the transfer.
o Post-Transfer:

o Wipe down any contaminated surfaces with a suitable solvent and dispose of the cleaning
materials as hazardous waste.

o Dispose of any contaminated pipette tips or other disposable materials in the designated
non-halogenated hydrocarbon waste container.

o Follow the proper doffing procedure for PPE to avoid cross-contamination.
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o Wash hands thoroughly with soap and water.

Disposal Plan

(E)-5-Octadecene should be disposed of as non-halogenated hydrocarbon waste.[9][10] Do
not dispose of this chemical down the drain.[11]

Waste Collection

1. Collect liquid (E)-5-Octadecene waste in a designated, labeled, and sealed container for non-halogenated hydrocarbong.

2. Collect contaminated solids (e.g., gloves, absorbent pads) in a separate, clearly labeled, sealed waste bag or containef.

Temporaiy Storage
v

. Store waste containers in a designated satellite accumulation area away from incompatible materials like strong oxidizing agents|.

Final Disposal
A4

4. Arrange for waste pickup by the institution's environmental health and safety (EHS) department or a licensed waste management contractof.

Click to download full resolution via product page
Caption: Waste disposal workflow for (E)-5-Octadecene.
Emergency Procedures: Spill and Exposure
In the event of a spill or personnel exposure, follow these immediate steps.
Spill Response

For a minor spill (<100 mL) that you are trained to handle:
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o Alert others in the immediate vicinity.

 |solate the area and ensure proper ventilation.

e Don appropriate PPE, including chemical splash goggles, a lab coat, and heavy-duty gloves
(e.g., neoprene or butyl rubber).

o Contain the spill by surrounding it with an inert absorbent material such as vermiculite, dry
sand, or a commercial sorbent pad.[12][13][14]

o Absorb the spilled liquid by gently working the absorbent material from the outside in.

o Collect the absorbed material using spark-proof tools and place it in a labeled, sealable
container for hazardous waste disposal.[13]

» Clean the spill area with soap and water, and collect the cleaning materials for disposal as
hazardous waste.

o Report the incident to your supervisor.

For a major spill (>100 mL) or any spill you are not comfortable handling, evacuate the area,
alert others, and contact your institution's emergency response team.[12][13]

Personnel Exposure

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes at an eyewash station.[3] Seek medical attention.

« Skin Contact: Remove any contaminated clothing and wash the affected area thoroughly
with soap and water for at least 15 minutes.[15] Seek medical attention if irritation develops
or persists.

« Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate
medical attention.

 Ingestion: Do NOT induce vomiting.[3][4] Seek immediate medical attention and provide the
SDS for 1-Octadecene or a similar compound to the medical personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8822231?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

